2-amino-N-[[4-[(9-ethylcarbazol-3-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide

• Molecular Formula: C25H25N5O2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 2-amino-N-[[4-[(9-ethylcarbazol-3-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide
• InChI: InChI=1S/C25H25N5O2/c1-3-30-22-11-7-5-8-18(22)20-15-17(12-13-23(20)30)27-24(31)14-16(2)28-29-25(32)19-9-4-6-10-21(19)26/h4-13,15H,3,14,26H2,1-2H3,(H,27,31)(H,29,32)
• InChI Key: NGIQVMZXIJRIHW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CC(=NNC(=O)C3=CC=CC=C3N)C)C4=CC=CC=C41

Description

WAY-312522, also known as 2-amino-N-[(E)-[4-[(9-ethylcarbazol-3-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide, is a chemical compound with the molecular formula C25H25N5O2 and a molecular weight of 427.5 g/mol

Preparation Methods

The synthesis of WAY-312522 involves several steps, starting with the preparation of key intermediates. The synthetic route typically includes the following steps:

Formation of the carbazole intermediate: This involves the reaction of 9-ethylcarbazole with appropriate reagents to introduce functional groups necessary for further reactions.

Condensation reaction: The carbazole intermediate is then reacted with 2-amino benzoic acid derivatives under specific conditions to form the desired product.

Industrial production methods for WAY-312522 are not widely documented, but laboratory-scale synthesis often involves the use of organic solvents and catalysts to facilitate the reactions.

Chemical Reactions Analysis

WAY-312522 undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced forms of the compound.

Substitution: WAY-312522 can undergo substitution reactions where functional groups are replaced with other groups under suitable conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: It is used as a reagent in organic synthesis to study reaction mechanisms and develop new synthetic methodologies.

Biology: Researchers investigate its effects on biological systems, including its potential as a therapeutic agent.

Medicine: Preliminary studies suggest that WAY-312522 may have pharmacological properties that could be useful in drug development.

Industry: The compound’s unique chemical properties make it a candidate for various industrial applications, including the development of new materials.

Mechanism of Action

The mechanism of action of WAY-312522 involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but studies suggest that it may influence signaling pathways related to cell growth and differentiation .

Comparison with Similar Compounds

WAY-312522 can be compared with other similar compounds, such as:

2-amino-N-[(E)-[4-[(9-ethylcarbazol-3-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide: This compound shares a similar structure but may have different functional groups or substituents.

Benzoic acid derivatives: These compounds have a similar core structure but differ in their side chains and functional groups.